Cas no 450351-45-8 (3-{(4-bromophenyl)methylsulfanyl}-1H-indole)

• Product Name: 3-{(4-bromophenyl)methylsulfanyl}-1H-indole
• CAS No: 450351-45-8
• MF: C₁₅H₁₂BrNS
• MW: 318.231481552124
• CID: 6132521
• PubChem ID: 4291136
• Update Time: 2023-12-13

3-{(4-bromophenyl)methylsulfanyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{(4-bromophenyl)methylsulfanyl}-1H-indole
• 3-((4-bromobenzyl)thio)-1H-indole
• 1H-Indole, 3-[[(4-bromophenyl)methyl]thio]-
• 3-{[(4-bromophenyl)methyl]sulfanyl}-1H-indole
• F0545-1346
• AKOS001583173
• NCGC00336627-01
• BRD-K10259261-001-01-7
• 450351-45-8
• HMS1509D07
• AB01330087-02
• ChemDiv3_012745
• 3-[(4-bromophenyl)methylsulfanyl]-1H-indole

• Inchi： 1S/C15H12BrNS/c16-12-7-5-11(6-8-12)10-18-15-9-17-14-4-2-1-3-13(14)15/h1-9,17H,10H2
• InChI Key： FAKINVGKEGQEQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(SCC2=CC=C(Br)C=C2)=C1

Computed Properties

• Exact Mass: 316.98738g/mol
• Monoisotopic Mass: 316.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 486.2±30.0 °C(Predicted)
• pka: 16.02±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles